Cas no 1220033-18-0 (1-(6-chloropyrimidin-4-yl)azepane)

• Product Name: 1-(6-chloropyrimidin-4-yl)azepane
• CAS No: 1220033-18-0
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD13561822
• CID: 1073958
• PubChem ID: 53408197
• Update Time: 2025-04-20

1-(6-chloropyrimidin-4-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-4-pyrimidinyl)azepane
• 1-(6-chloropyrimidin-4-yl)azepane
• 1220033-18-0
• F1967-4576
• SB58765
• AKOS009103627

• MDL： MFCD13561822
• Inchi： 1S/C10H14ClN3/c11-9-7-10(13-8-12-9)14-5-3-1-2-4-6-14/h7-8H,1-6H2
• InChI Key： HXPNPJIAXIADEM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCCCCC1

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29Ų